Cas no 51333-05-2 (21-Acetoxy-11b-hydroxy-16a,17a-propylmethylenedioxpregna-1,4-diene-3,20-dione)

• Product Name: 21-Acetoxy-11b-hydroxy-16a,17a-propylmethylenedioxpregna-1,4-diene-3,20-dione
• CAS No: 51333-05-2
• MF: C₂₇H₃₆O₇
• MW: 472.57054901123
• CID: 826024
• PubChem ID: 13298228
• Update Time: 2025-06-07

21-Acetoxy-11b-hydroxy-16a,17a-propylmethylenedioxpregna-1,4-diene-3,20-dione Chemical and Physical Properties

Names and Identifiers

• 21-Acetoxy-11β-hydroxy-16α,17α-propylmethylenedioxpregna-1,4-diene-3,20-dione
• 21-ACETOXY-11B-HYDROXY-16A,17A-PROPYLMETHYLENEDIOXPREGNA-1,4-DIENE-3,20-DIONE
• Budesonide 21-acetate
• 21-Acetoxy-11
• A,17
• A-hydroxy-16
• A-propylmethylenedioxpregna-1,4-diene-3,20-dione
• 51333-05-2
• UNII-4AZ2VA5QDS
• (11.BETA.,16.ALPHA.)-21-(ACETYLOXY)-16,17-(BUTYLIDENEBIS(OXY))-11-HYDROXYPREGNA-1,4-DIENE-3,20-DIONE
• 16?,17-[(1RS)-Butylidenebis(oxy)]-11?,21-dihydroxypregna-1,4-diene-3,20-dione 21-Acetate
• (11beta,16alpha)-21-(Acetyloxy)-16,17-(butylidenebis(oxy))-11-hydroxypregna-1,4-diene-3,20-dione
• (11ss,16a)-21-(Acetyloxy)-16,17-[butylidenebis(oxy)]-11-hydroxy-pregna-1,4-diene-3,20-dione; 21-(Acetoxy)-16a,17a-(butylidenedioxy)-11ss-hydroxypregna-1,4-diene-3,20-dione; 16a,17-[(1RS)-Butylidenebis(oxy)]-11ss,21-dihydroxypregna-1,4-diene-3,20-dione 21-Acetate; Budesonide Imp. K (EP)
• Budesonide impurity K [EP]
• 21-(Acetoxy)-16alpha,17alpha-(butylidenedioxy)-11beta-hydroxypregna-1,4-diene-3,20-dione
• 4AZ2VA5QDS
• 16.ALPHA.,17-((1RS)-BUTYLIDENEBIS(OXY))-11.BETA.,21-DIHYDROXYPREGNA-1,4-DIENE-3,20-DIONE-21-ACETATE
• 2-[(4bS,5S,6aS,6bS,9aR,10aS,10bS)-5-Hydroxy-4a,6a-dimethyl-2-oxo-8-propyl-2,4a,4b,5,6,6a,9a,10,10a,10b,11,12-dodecahydro-6bH,8H-naphtho[2',1':4,5]indeno[1,2-d][1,3]dioxol-6b-yl]-2-oxoethyl acetate
• BUDESONIDE 21-ACETATE (EPIMERS) [USP IMPURITY]
• SCHEMBL7735898
• [2-[(1S,2S,4R,8S,9S,11S,12S,13R)-11-hydroxy-9,13-dimethyl-16-oxo-6-propyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoethyl] acetate
• BUDESONIDE IMPURITY K [EP IMPURITY]
• DTXSID70535536
• 21-Acetoxy-11 beta -hydroxy-16 alpha ,17 alpha -propylmethylenedioxpregna-1,4-diene-3,20-dione
• 16alpha,17-((1RS)-Butylidenebis(oxy))-11beta,21-dihydroxypregna-1,4-diene-3,20-dione-21-acetate
• 21-(ACETOXY)-16.ALPHA.,17.ALPHA.-(BUTYLIDENEDIOXY)-11.BETA.-HYDROXYPREGNA-1,4-DIENE-3,20-DIONE
• 21-Acetoxy-11beta-hydroxy-16alpha,17alpha-propylmethylenedioxpregna-1,4-diene-3,20-dione
• 21-Acetoxy-11?-hydroxy-16?,17?-propylmethylenedioxpregna-1,4-diene-3,20-dione
• (11b,16a)-21-(Acetyloxy)-16,17-[butylidenebis(oxy)]-11-hydroxy-pregna-1,4-diene-3,20-dione
• 21-Acetoxy-11b-hydroxy-16a,17a-propylmethylenedioxpregna-1,4-diene-3,20-dione

• Inchi： 1S/C27H36O7/c1-5-6-23-33-22-12-19-18-8-7-16-11-17(29)9-10-25(16,3)24(18)20(30)13-26(19,4)27(22,34-23)21(31)14-32-15(2)28/h9-11,18-20,22-24,30H,5-8,12-14H2,1-4H3/t18-,19-,20-,22+,23?,24+,25-,26-,27+/m0/s1
• InChI Key： QZIYSFVNRMBENV-PONRWWDOSA-N
• SMILES： O1C(CCC)O[C@@H]2C[C@H]3[C@@H]4CCC5=CC(C=C[C@]5(C)[C@H]4[C@H](C[C@]3(C)[C@]12C(COC(C)=O)=O)O)=O

Computed Properties

• Exact Mass: 472.24600
• Monoisotopic Mass: 472.24610348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 968
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• Melting Point: NA
• Boiling Point: NA
• PSA: 99.13000
• LogP: 3.28760

21-Acetoxy-11b-hydroxy-16a,17a-propylmethylenedioxpregna-1,4-diene-3,20-dione Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT